1-(4-Methoxyphenyl)-6-methylpyrazolo[3,4-b]pyridine-4-carboxylic acid

• Molecular Formula: C15H13N3O3
• Molecular Weight: 283.28 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)-6-methylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• InChI: InChI=1S/C15H13N3O3/c1-9-7-12(15(19)20)13-8-16-18(14(13)17-9)10-3-5-11(21-2)6-4-10/h3-8H,1-2H3,(H,19,20)
• InChI Key: ITIMHOQEYHZEAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=NN(C2=N1)C3=CC=C(C=C3)OC)C(=O)O

Description

1-(4-Methoxyphenyl)-6-methylpyrazolo[3,4-b]pyridine-4-carboxylic acid is a complex organic compound characterized by its unique molecular structure

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Methoxyphenyl)-6-methylpyrazolo[3,4-b]pyridine-4-carboxylic acid typically involves multiple steps, starting with the formation of the pyrazolo[3,4-b]pyridine core This can be achieved through the cyclization of appropriate precursors under controlled conditions

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions with optimized conditions to ensure high yield and purity. Advanced techniques such as continuous flow chemistry and automated synthesis platforms can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: 1-(4-Methoxyphenyl)-6-methylpyrazolo[3,4-b]pyridine-4-carboxylic acid can undergo various chemical reactions, including:

• Oxidation: The compound can be oxidized to form derivatives with different functional groups.

• Reduction: Reduction reactions can be used to modify the compound's structure and properties.

Common Reagents and Conditions:

• Oxidation reactions may use reagents such as potassium permanganate or chromium trioxide.

• Reduction reactions might involve hydrogen gas and a suitable catalyst.

• Substitution reactions often require strong bases or nucleophiles, depending on the desired substitution.

Major Products Formed: The major products formed from these reactions include various derivatives of the original compound, each with distinct chemical and physical properties.

Scientific Research Applications

1-(4-Methoxyphenyl)-6-methylpyrazolo[3,4-b]pyridine-4-carboxylic acid has several scientific research applications:

• Chemistry: The compound can be used as a building block in the synthesis of more complex molecules.

• Biology: It may serve as a tool in biological studies, such as enzyme inhibition or receptor binding assays.

• Medicine: Potential therapeutic applications include the development of new drugs targeting specific diseases.

• Industry: The compound's unique properties may be exploited in the development of new materials or chemical processes.

Mechanism of Action

The mechanism by which 1-(4-Methoxyphenyl)-6-methylpyrazolo[3,4-b]pyridine-4-carboxylic acid exerts its effects involves interactions with specific molecular targets. These interactions can modulate biological pathways, leading to desired outcomes in therapeutic applications. The exact molecular targets and pathways involved would depend on the specific context in which the compound is used.

Comparison with Similar Compounds

1-(4-Methoxyphenyl)-6-methylpyrazolo[3,4-b]pyridine-4-carboxylic acid can be compared to other similar compounds, such as:

• Pyrazolo[3,4-b]pyridine derivatives: These compounds share a similar core structure but may differ in their substituents and functional groups.

• Other methoxyphenyl derivatives: Compounds with similar methoxyphenyl groups but different core structures or additional functional groups.

Uniqueness: The uniqueness of this compound lies in its specific combination of structural features, which confer distinct chemical and biological properties compared to other similar compounds.